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Compound of Interest

Compound Name: Allyl alcohol-1-13C

Cat. No.: B1625885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Allyl alcohol-1-13C, a site-specifically labeled

isotopic compound crucial for advanced research in chemical and biochemical sciences. This

document details its commercial availability, key specifications, and practical applications,

including cited experimental methodologies.

Introduction to Allyl Alcohol-1-13C
Allyl alcohol-1-13C (CAS No: 102781-45-3) is an isotopically labeled version of allyl alcohol

where the carbon atom at the C-1 position (the carbon bearing the hydroxyl group) is replaced

with the stable isotope carbon-13 (¹³C). This specific labeling makes it an invaluable tool for

tracing reaction mechanisms, mapping metabolic pathways, and enhancing nuclear magnetic

resonance (NMR) spectroscopy signals.[1] The low natural abundance of ¹³C (~1.1%) ensures

that the signal from the labeled position is distinct and easily traceable against the natural

background, providing unparalleled precision in experimental analysis.[1]

Commercial Suppliers and Specifications
Allyl alcohol-1-13C is available from several specialized chemical suppliers. The table below

summarizes key quantitative data from prominent vendors to facilitate comparison and

procurement.
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Note: Data is subject to change and should be verified with the supplier. Some suppliers may

not publicly list all specifications.

Key Applications and Methodologies
The specific placement of the ¹³C label at a reactive center makes this compound a powerful

probe for a variety of applications.

Mechanistic Elucidation in Organic Chemistry
The primary use of Allyl alcohol-1-13C is to unravel the intricate step-by-step processes of

chemical reactions.[1] By tracking the position of the ¹³C label in reactants, intermediates, and

products, chemists can distinguish between proposed reaction pathways, understand bond

formation and breakage, and identify transient species.[1]
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A key area of application is in palladium-catalyzed reactions, such as allylic amination. The ¹³C

label helps to elucidate the role of catalysts and co-catalysts in the activation of the C-O bond.

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1625885
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Research Applications

Allyl Alcohol-1-13C

Mechanistic
Elucidation

 Traces C-1 position
in reactions

Metabolic
Pathway Analysis

 Follows metabolic fate
of C-1

NMR Spectroscopy
Enhancement Provides distinct

¹³C signal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allyl Alcohol-1-¹³C
(H₂C=CH-¹³CH₂OH)

Oxidation Reduction

Acrolein-1-¹³C
(H₂C=CH-¹³CHO)

Propanol-1-¹³C
(H₃C-CH₂-¹³CH₂OH)

 

Preparation & Reaction

Workup & Purification

Analysis

Dissolve Allyl Alcohol-1-¹³C
& Reagents

Cool to 0°C

Add Reactant
(e.g., Mesyl Chloride)

Monitor Reaction (TLC)

Quench Reaction

Extract Product

Dry & Concentrate

Purify (Chromatography)

Confirm Structure & Labeling
(NMR, MS)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1625885?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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